2-(2,6-dimethylphenoxy)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-(2,6-dimethylphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C18H21NO3/c1-13-7-6-8-14(2)18(13)22-12-17(20)19-11-15-9-4-5-10-16(15)21-3/h4-10H,11-12H2,1-3H3,(H,19,20)
• InChI Key: KPKBTCFEUULHEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NCC2=CC=CC=C2OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

Synthesis Analysis The synthesis of related acetamides involves reactions between different reagents under controlled conditions. For example, acetamide moieties are present in many natural and pharmaceutical products and can be synthesized through reactions involving alkyl halides, sulfonates, and carbamate potassium salts like p-methoxybenzyl N-acetylcarbamate and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salt (Sakai et al., 2022).

Molecular Structure Analysis The molecular structure of acetamides is crucial in defining their chemical reactivity and physical properties. The structure of related compounds, like N-(4-Chloro-α,α-dimethoxybenzyl)acetamide, illustrates typical features of acetamides, including planarity and specific conformational characteristics which influence their chemical behavior (Hajjem et al., 1993).

Chemical Reactions and Properties Acetamides participate in various chemical reactions, including N-alkylation and deprotection, which are critical in the synthesis of more complex molecules. These processes often involve the use of reagents like K2CO3 in methanol for deprotection steps (Sakai et al., 2022). Additionally, the chemical properties of acetamides, such as their reactivity with alkyl halides and sulfonates, facilitate the production of substituted products useful in pharmaceuticals.